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Introduction

3-Phenoxypropyl bromide, with the CAS number 588-63-6, is a key intermediate in organic

synthesis, particularly within the pharmaceutical and agrochemical industries.[1] Its utility as an

alkylating agent stems from its unique molecular structure, which combines a phenoxy group

and a reactive propyl bromide chain.[2] A thorough understanding of its physical properties is

paramount for its effective and safe use in research and development, as well as in scaled-up

manufacturing processes. This guide provides a comprehensive overview of the core physical

characteristics of 3-Phenoxypropyl bromide, presented in a clear and accessible format for

the scientific community.

Core Physical and Chemical Properties
3-Phenoxypropyl bromide is typically a colorless to light brown or slightly yellow liquid at

room temperature with a mild, characteristic odor.[1][2] It is a synthetic compound, not known to

occur naturally.[1]

Table 1: Key Identifiers and Molecular Properties
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Property Value Reference

CAS Number 588-63-6 [1][3]

Molecular Formula C₉H₁₁BrO [1][2]

Molecular Weight 215.09 g/mol [1][2][3]

Synonyms

3-Bromopropyl phenyl ether,

(3-Bromopropoxy)benzene, 1-

Bromo-3-phenoxypropane

[1][4]

InChI Key
NIDWUZTTXGJFNN-

UHFFFAOYSA-N
[3][4]

SMILES String BrCCCOc1ccccc1 [3]

Table 2: Quantitative Physical Properties
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Property Value Conditions Reference

Melting Point 10-11 °C (lit.) [1][2][3]

Boiling Point 130-134 °C at 14 mmHg (lit.) [1][3][4]

261.8 °C at 760 mmHg

Density 1.365 g/mL at 25 °C (lit.) [1][3][4]

1.347 g/cm³

Refractive Index n20/D 1.546 (lit.) [2][3]

1.545-1.547 [1]

1.537

Flash Point 96 °C (204.8 °F) closed cup [3][5]

228 °F [2][4]

Vapor Pressure 0.0184 mmHg at 25°C

Solubility

Soluble in Chloroform,

DMSO (Slightly),

Methanol (Slightly)

[4][6]

Structural Relationship to Physical Properties
The physical properties of 3-Phenoxypropyl bromide are a direct consequence of its

molecular structure. The presence of the benzene ring and the bromine atom significantly

influences its boiling point and density, while the ether linkage and the propyl chain contribute

to its overall conformation and reactivity.
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Structural Contributions to Physical Properties of 3-Phenoxypropyl Bromide

Molecular Structure of 3-Phenoxypropyl Bromide

Physical Properties
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Caption: Relationship between the structural components of 3-Phenoxypropyl bromide and

its key physical properties.

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 3-
Phenoxypropyl bromide are not extensively detailed in the literature, standard methodologies

for organic compounds are applicable.

Determination of Melting Point
The melting point of 3-Phenoxypropyl bromide, which is near room temperature, can be

determined using a standard melting point apparatus.[7]
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Apparatus: Capillary tube melting point apparatus (e.g., Vernier Melt Station or similar).[7]

Procedure:

A small amount of solidified 3-Phenoxypropyl bromide is introduced into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point
The boiling point of 3-Phenoxypropyl bromide is typically determined at reduced pressure to

prevent decomposition at higher temperatures.[1][3]

Apparatus: Simple or vacuum distillation apparatus.[7]

Procedure:

A sample of 3-Phenoxypropyl bromide is placed in a round-bottom flask.

The distillation apparatus is assembled, and a vacuum is applied to achieve the desired

pressure (e.g., 14 mmHg).

The flask is heated, and the temperature of the vapor is monitored with a thermometer.

The stable temperature at which the liquid boils and its vapor condenses is recorded as

the boiling point at that specific pressure.[7]

Determination of Density
The density of liquid 3-Phenoxypropyl bromide can be determined using a pycnometer or a

hydrometer.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it).
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Procedure:

The empty pycnometer is weighed.

It is then filled with the sample and weighed again.

The weight of the sample is determined by subtraction.

The volume of the pycnometer is known, so the density can be calculated by dividing the

mass of the sample by its volume.

Determination of Refractive Index
The refractive index is a measure of how much light is bent when it passes through the liquid

and is a useful parameter for identification and purity assessment.

Apparatus: Refractometer (e.g., Abbé refractometer).

Procedure:

A few drops of 3-Phenoxypropyl bromide are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into view.

The refractive index is read directly from the scale, typically at a specified temperature

(e.g., 20°C).

Synthesis Workflow
3-Phenoxypropyl bromide is synthetically prepared, commonly through the reaction of a

phenol with a dibromoalkane or by the bromination of a phenoxyalkanol.[1] A general synthetic

route involves the reaction of phenol with 1,3-dibromopropane.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1583762?utm_src=pdf-body
https://www.benchchem.com/product/b1583762?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/588-63-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9228553.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow for 3-Phenoxypropyl Bromide

Phenol + 1,3-Dibromopropane

Reflux for 12 hours

Acetone (Solvent)
Anhydrous Potassium Carbonate (Base)

Filtration to remove K₂CO₃

Solvent removal under reduced pressure

Column Chromatography
(Eluent: Ethyl Acetate/Hexane)

3-Phenoxypropyl Bromide
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Caption: A generalized workflow for the synthesis of 3-Phenoxypropyl bromide from phenol

and 1,3-dibromopropane.

Conclusion
This technical guide provides a consolidated resource on the physical properties of 3-
Phenoxypropyl bromide, essential for its application in scientific research and drug

development. The tabulated data offers a quick reference, while the discussion on experimental

methodologies and the relationship between structure and properties provides a deeper

understanding of this important chemical intermediate. The provided diagrams visually
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summarize key conceptual information, aiding in the comprehension of its synthesis and

characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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